Cas no 4668-82-0 (Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester)

• Product name: Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester
• CAS No: 4668-82-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1522587

Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester

• Inchi： 1S/C11H15NO3/c1-2-15-10(14)11(7-4-8-12)6-3-5-9(11)13/h2-7H2,1H3
• InChI Key： QQUGUGHXCWHGLG-UHFFFAOYSA-N
• SMILES： C1(CCC#N)(C(OCC)=O)CCCC1=O

Computed Properties

• Exact Mass: 209.10525

Experimental Properties

• Density: 1.109 g/cm3(Temp: 7.5 °C)
• Boiling Point: 187-188 °C(Press: 12 Torr)
• PSA: 67.16